Cas no 733005-57-7 ((3-nitrophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate)

• Product Name: (3-nitrophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CAS No: 733005-57-7
• MF: C₁₄H₁₂N₂O₄S
• MW: 304.321082115173
• CID: 6085662
• PubChem ID: 2427941
• Update Time: 2025-10-21

(3-nitrophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3-nitrophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 2-(methylthio)-, (3-nitrophenyl)methyl ester
• SR-01000042076
• SMR000349392
• SR-01000042076-1
• CHEMBL1440436
• starbld0002429
• EN300-26588668
• 3-Nitrobenzyl 2-(methylthio)nicotinate
• AB00591268-02
• AKOS033645450
• 733005-57-7
• Z18837721
• HMS2726N12
• MLS001006500

• Inchi： 1S/C14H12N2O4S/c1-21-13-12(6-3-7-15-13)14(17)20-9-10-4-2-5-11(8-10)16(18)19/h2-8H,9H2,1H3
• InChI Key： GHDRMHXQQFCHOA-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(OCC1=CC=CC([N+]([O-])=O)=C1)=O

Computed Properties

• Exact Mass: 304.05177804g/mol
• Monoisotopic Mass: 304.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 482.3±40.0 °C(Predicted)
• pka: 1.42±0.10(Predicted)

Additional information on (3-nitrophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate

Introduction to (3-nitrophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 733005-57-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (3-nitrophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 733005-57-7), has garnered significant attention due to its unique structural and functional properties. This compound, characterized by its nitrophenyl and methylsulfanyl substituents, exhibits promising characteristics that make it a valuable candidate for further investigation in medicinal chemistry.

The molecular structure of (3-nitrophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate consists of a pyridine core substituted with a nitro group at the 3-position and a methylsulfanyl group at the 2-position. The presence of these functional groups imparts distinct electronic and steric properties to the molecule, which can be exploited in the design of bioactive compounds. Specifically, the nitro group is known for its ability to enhance lipophilicity and metabolic stability, while the methylsulfanyl group contributes to hydrogen bonding capabilities and overall molecular flexibility.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. The compound (3-nitrophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate aligns well with this trend, as its unique structural features make it a versatile building block for the synthesis of more complex molecules. For instance, studies have demonstrated its utility in generating derivatives that target various biological pathways, including kinases and transcription factors. These derivatives have shown promise in preclinical models, highlighting the potential of this compound as an intermediate in drug development.

The pharmaceutical industry is increasingly leveraging computational methods to accelerate the discovery of new drugs. Virtual screening techniques have been particularly effective in identifying promising candidates for further optimization. In this context, (3-nitrophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate has been utilized in high-throughput virtual screening (HTVS) campaigns to identify potential inhibitors of disease-causing enzymes. The compound's ability to interact with specific binding pockets has been computationally modeled, providing insights into its mechanism of action and potential therapeutic applications.

Experimental validation of computational predictions is crucial for advancing drug candidates into clinical development. In vitro assays have been conducted to evaluate the biological activity of (3-nitrophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate and its derivatives. These studies have revealed that certain analogues exhibit potent inhibitory effects against target enzymes, with IC50 values comparable to those of known therapeutic agents. Additionally, structural modifications have been explored to enhance binding affinity and selectivity, further demonstrating the compound's potential as a lead molecule.

The synthesis of complex organic molecules often requires innovative synthetic strategies to achieve high yields and purity. The preparation of (3-nitrophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate exemplifies the challenges and opportunities in medicinal chemistry synthesis. Researchers have employed multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions and nucleophilic substitution processes. These methodologies highlight the importance of advanced synthetic techniques in constructing intricate molecular architectures necessary for drug discovery.

The development of novel drug candidates is not only dependent on chemical structure but also on their pharmacokinetic properties. Metabolic stability, solubility, and absorption are critical factors that determine a compound's suitability for clinical use. Studies on (3-nitrophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate have provided valuable insights into optimizing these properties through structural modifications. For example, incorporating fluorine atoms or other electron-withdrawing groups has been shown to improve metabolic stability while maintaining biological activity.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the process by enabling rapid analysis of vast datasets. Machine learning algorithms have been trained on large chemical libraries to predict properties such as bioactivity and pharmacokinetics. The compound (3-nitrophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate has been incorporated into these datasets to enhance predictive models, leading to more accurate identification of promising drug candidates.

In conclusion, (3-nitrophenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 733005-57-7) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its role as a versatile building block in drug discovery underscores its importance in developing novel therapeutic agents. As research continues to evolve with advancements in computational methods and synthetic chemistry, compounds like this will remain at the forefront of innovation in medicinal chemistry.